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Compound of Interest

Compound Name: Rhodium triiodide

Cat. No.: B070022 Get Quote

Technical Support Center: Rhodium Triiodide
This technical support center provides troubleshooting guidance and frequently asked

questions regarding the insolubility of rhodium triiodide (RhI₃) in reaction media. It is intended

for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is rhodium triiodide and why is its solubility a concern?

Rhodium triiodide is a black, hygroscopic crystalline solid with the chemical formula RhI₃.[1]

[2] It is a crucial catalyst in various industrial carbonylation reactions, most notably in the

production of acetic acid and acetic anhydride.[2][3] Its poor solubility in many common

solvents at ambient temperatures presents a significant challenge for its effective use in

homogeneous catalysis, potentially leading to incomplete reactions and difficulties in catalyst

handling and recovery.[4]

Q2: In which common solvents is rhodium triiodide insoluble?

Rhodium triiodide is practically insoluble under ambient conditions in a range of common

solvents, including:

Water[1][4]

Acetic acid[4]
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Methanol[4]

Methyl acetate[4]

Acetone[1]

While it exhibits some solubility in hydriodic acid, this is generally low and requires high

concentrations of the acid.[4]

Q3: What are the physical and chemical properties of rhodium triiodide?

Property Value Reference

Appearance Black crystalline powder [1][5]

Molecular Formula RhI₃ [6]

Molar Mass 483.62 g/mol [1]

Density ~6.4 g/cm³ [7][8]

Hygroscopicity Hygroscopic [1][2]

Decomposition
Begins to decompose at 675

°C
[1]

Q4: Can rhodium triiodide be dissolved? If so, how?

Yes, several methods can be employed to dissolve rhodium triiodide for use in reactions:

Using Reducing Agents: Treatment with reducing agents like hydrazine or hypophosphorous

acid can effectively dissolve RhI₃.[4] This can be performed by suspending the solid in water

or acetic acid before adding the reducing agent.[4] The reaction with hydrazine is exothermic

and leads to complete and instant dissolution.[4]

Carbonylation: A common industrial method involves the preparation of a carbonylated

rhodium iodide solution. This is achieved by treating solid rhodium triiodide with carbon

monoxide in anhydrous acetic acid at elevated temperatures (80-140 °C) and pressures (0.5-

1.0 MPa).[1]
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Use of Iodide Salts: The presence of iodide salts can influence the solubility of rhodium

species.[9] However, it's a delicate balance as excess iodide can also promote precipitation.

[4]

Troubleshooting Guide: RhI₃ Insolubility in Reaction
Media
This guide addresses common issues encountered during experiments involving rhodium
triiodide.

Problem 1: Solid rhodium triiodide remains undissolved in the reaction mixture.

Possible Cause: The solvent and conditions are not suitable for dissolving RhI₃. As noted, it

is insoluble in many common solvents at room temperature.[4]

Troubleshooting Steps:

Pre-dissolution: Before starting the main reaction, dissolve the RhI₃ using a proven

method.

Method A: Reduction. Suspend the RhI₃ in a small amount of the reaction solvent (if

compatible, like acetic acid) and add a reducing agent such as hydrazine hydrate

dropwise until the solid dissolves.[4]

Method B: Carbonylation. If your reaction setup allows for it, pre-treat the RhI₃ with

carbon monoxide in an appropriate solvent like anhydrous acetic acid under pressure

and heat to form a soluble rhodium carbonyl iodide species.[1]

Solvent Choice: If the reaction chemistry permits, consider using a solvent system known

to better solubilize rhodium complexes, though direct solvents for RhI₃ are scarce.

Problem 2: A precipitate forms after adding a rhodium source to a reaction mixture containing

iodide.

Possible Cause: If you are using a more soluble rhodium salt, such as rhodium trichloride

(RhCl₃), in a reaction medium that contains an iodide co-catalyst, the rhodium can precipitate

as rhodium triiodide.[4]
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Troubleshooting Steps:

Use Pre-formed RhI₃: Start with solid RhI₃ and use one of the dissolution methods

described above. This avoids the in-situ precipitation issue.

Order of Addition: If using a different rhodium source is unavoidable, carefully consider the

order of addition of reagents. It may be beneficial to form the active rhodium complex

before introducing the full concentration of the iodide promoter.

Problem 3: The catalyst appears to deactivate and precipitate out of solution during the

reaction.

Possible Cause: In catalytic processes like methanol carbonylation, the active rhodium(I)

species can be oxidized to rhodium(III), which can then precipitate as insoluble rhodium

iodides, leading to catalyst deactivation.[10] This is often exacerbated by low water

concentrations in acetic acid production.[10]

Troubleshooting Steps:

Maintain Water Content: In acetic acid production systems, maintaining an adequate water

concentration (up to 15 wt.%) is crucial for catalyst stability and to prevent precipitation.

[10]

Monitor Reaction Conditions: Ensure that the reaction conditions (temperature, pressure,

reactant concentrations) are maintained within the optimal range to favor the active

catalytic species. Deviations can lead to catalyst decomposition and precipitation.

Experimental Protocols
Protocol 1: Dissolution of Rhodium Triiodide using Hydrazine

Suspension: In a suitable reaction vessel, suspend the required amount of solid rhodium
triiodide in a minimal amount of a compatible solvent, such as glacial acetic acid or water.[4]

Addition of Reducing Agent: While stirring, slowly add hydrazine hydrate dropwise to the

suspension.[4]
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Dissolution: Continue adding hydrazine hydrate until the black solid has completely

dissolved. The dissolution is often rapid and may be accompanied by a color change and

heat generation.[4]

Integration into Reaction: The resulting solution containing the soluble rhodium species can

then be introduced into the main reaction mixture.
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Click to download full resolution via product page

Caption: Workflow for dissolving solid rhodium triiodide.
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Caption: Factors contributing to RhI₃ precipitation in reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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